Cas no 136212-91-4 (Dermaseptin)

Antimicrobial peptide is a kind of basic polypeptide with antibacterial activity produced by induction in insects. Its molecular weight is about 2000-7000, and it is composed of 20-60 amino acid residues. Most of these active polypeptides have strong alkaline \ thermal stability and broad-spectrum antibacterial characteristics. The first antibacterial peptide discovered in the world was discovered by Swedish scientist G Boman et al. Induced the silkworm pupa of sigupi to produce antibacterial polypeptides by injecting Bacillus vaginalis and Escherichia coli, and named them cecropins< Br> at first, when studying the immune mechanism of the North American silkworm, it was found that after the diapause pupa was induced by external stimuli, the hemolymph produced antibacterial polypeptides, which were named cecropins. Later, antibacterial polypeptides with similar structures were also isolated from other insects as well as amphibians \ mammals, and the structures of more than 70 antibacterial polypeptides were determined.In the years after 1980, People have successively found and isolated peptides with antibacterial activity from bacteria \ fungi \ amphibians \ insects \ higher plants \ mammals and even humans. Because these active peptides have broad-spectrum and high-efficiency bactericidal activity against bacteria, they are named "antibacterial peptides, ABP", which is translated into Chinese, and originally means antibacterial peptides. With the further development of people's research work, It is found that some anti bacterial peptides have potent killing effects on some fungi \ protozoa \ viruses and cancer cells, so many scholars tend to call these active peptides "peptide antibiotics"< Br > in November 2013, Zhang Yun, a researcher at Kunming Institute of zoology, Chinese Academy of Sciences, found that natural antimicrobial peptides have selective immune activation and regulation functions, and have good preventive and protective effects on sepsis< Br>

Dermaseptin structure

Product Name:Dermaseptin

CAS No:136212-91-4

Molecular Formula:C₁₅₂H₂₅₇N₄₃O₄₄S₂

Molecular Weight:3455.09

CID:165845

PubChem ID:16130489

Dermaseptin Properties

Names and Identifiers

- Dermaseptin
- Dermaseptin from Phyllomedusa sauvagii
- Ala-Leu-Trp-Lys-Thr-Met-Leu-Lys Lys-Leu-Gly-Thr-Met-Ala-Leu-His Ala-Gly-Lys-Ala-Ala-Leu-Gly-Ala Ala-Ala-Asp-Thr-Ile-Ser-Gln-Gly Thr-Gln
- ALWKTMLKKLGTMALHAGKAALGAAADTISQGTQ
- Dermaseptin s
- 136212-91-4
- MFCD00146655
- CHEMBL525200
- 136033-70-0
- Dermaseptin I
- NH2-Ala-Leu-Trp-Lys-Thr-Met-Leu-Lys-Lys-Leu-Gly-Thr-Met-Ala-Leu-His-Ala-Gly-Lys-Ala-Ala-Leu-Gly-Ala-Ala-Ala-Asp-Thr-Ile-Ser-Gln-Gly-Thr-Gln-COOH
- Dermaseptin DS 01
- Dermaseptin S3(1-16)
- Dermaseptin (H-L-Ala-L-Leu-L-Trp-L-Lys-L-Thr-L-Met-L-Leu-L-Lys-L-Lys-L-Leu-Gly-L-Thr-L-Met-L-Ala-L-Leu-L-His-L-Ala-Gly-L-Lys-L-Ala-L-Ala-L-Leu-Gly-L-Ala-L-Ala-L-Ala-L-Asp-L-Thr-L-Ile-L-Ser-L-Gln-Gly-L-Thr-L-Gln-OH)
- dermaseptin S1
- L-Glutamine, L-alanyl-L-leucyl-L-tryptophyl-L-lysyl-L-threonyl-L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-leucylglycyl-L-threonyl-L-methionyl-L-alanyl-L-leucyl-L-histidyl-L-alanylglycyl-L-lysyl-L-alanyl-L-alanyl-L-leucylglycyl-L-alanyl-L-alanyl-L-alanyl-L-.alpha.-aspartyl-L-threonyl-L-isoleucyl-L-seryl-L-glutaminylglycyl-L-threonyl-
- DA-62782
- Dermaseptin S
- +Expand
- MDL： MFCD00146655
- InChIKey： YFHLIDBAPTWLGU-CTKMSOPVSA-N
- Inchi： InChI=1S/C152H257N43O44S2/c1-27-77(12)118(147(233)190-110(70-196)146(232)178-98(44-46-111(158)201)131(217)163-68-115(205)192-120(87(22)198)149(235)181-101(152(238)239)45-47-112(159)202)193-151(237)122(89(24)200)195-145(231)109(63-117(207)208)185-129(215)84(19)169-126(212)81(16)168-125(211)80(15)167-113(203)66-164-132(218)102(56-72(2)3)183-128(214)83(18)170-127(213)82(17)172-134(220)94(40-30-34-50-153)174-114(204)67-162-124(210)79(14)171-140(226)108(62-91-65-160-71-166-91)189-143(229)105(59-75(8)9)184-130(216)85(20)173-135(221)99(48-54-240-25)179-148(234)119(86(21)197)191-116(206)69-165-133(219)103(57-73(4)5)186-137(223)96(42-32-36-52-155)175-136(222)95(41-31-35-51-154)176-141(227)106(60-76(10)11)187-138(224)100(49-55-241-26)180-150(236)121(88(23)199)194-139(225)97(43-33-37-53-156)177-144(230)107(61-90-64-161-93-39-29-28-38-92(90)93)188-142(228)104(58-74(6)7)182-123(209)78(13)157/h28-29,38-39,64-65,71-89,94-110,118-122,161,196-200H,27,30-37,40-63,66-70,153-157H2,1-26H3,(H2,158,201)(H2,159,202)(H,160,166)(H,162,210)(H,163,217)(H,164,218)(H,165,219)(H,167,203)(H,168,211)(H,169,212)(H,170,213)(H,171,226)(H,172,220)(H,173,221)(H,174,204)(H,175,222)(H,176,227)(H,177,230)(H,178,232)(H,179,234)(H,180,236)(H,181,235)(H,182,209)(H,183,214)(H,184,216)(H,185,215)(H,186,223)(H,187,224)(H,188,228)(H,189,229)(H,190,233)(H,191,206)(H,192,205)(H,193,237)(H,194,225)(H,195,231)(H,207,208)(H,238,239)/t77-,78-,79-,80-,81-,82-,83-,84-,85-,86+,87+,88+,89+,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,118-,119-,120-,121-,122-/m0/s1
- SMILES： CC[C@@H]([C@@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CCC(=O)N)=O)[C@H](O)C)=O)=O)CCC(=O)N)=O)CO)=O)NC([C@H]([C@H](O)C)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]([C@H](O)C)NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]([C@H](O)C)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)C)=O)CC(C)C)=O)CC1C2=C(C=CC=C2)NC=1)=O)CCCCN)=O)=O)CCSC)=O)CC(C)C)=O)CCCCN)=O)CCCCN)=O)CC(C)C)=O)=O)=O)CCSC)=O)C)=O)CC(C)C)=O)CC1N=CNC=1)=O)C)=O)=O)CCCCN)=O)C)=O)C)=O)CC(C)C)=O)=O)C)=O)C)=O)C)=O)CC(=O)O)=O)=O)C

Computed Properties

Exact Mass: 3453.866955
Hydrogen Bond Donor Count: 49
Hydrogen Bond Acceptor Count: 52
Rotatable Bond Count: 118
Monoisotopic Mass: 3452.8636
Heavy Atom Count: 241
Complexity: 7840
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 35
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -12.2
Tautomer Count: 1000
Surface Charge: 0
Topological Polar Surface Area: 1450

Experimental Properties

Color/Form: Not determined
Solubility: Not determined

Dermaseptin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009HDR-1mg	DERMASEPTIN PHYLLOMEDUSA SAUVAGII	136212-91-4	98%	1mg	$490.00
A2B Chem LLC	AE41631-1mg	DERMASEPTIN PHYLLOMEDUSA SAUVAGII	136212-91-4	98%	1mg	$295.00	2024-04-20
Aaron	AR009HM3-1mg	DERMASEPTIN PHYLLOMEDUSA SAUVAGII	136212-91-4		1mg	$242.00
Biosynth	LFA21291-1 mg	Dermaseptin	136212-91-4		1mg	$577.50
ChemScence	CS-7012-500ug	Dermaseptin	136212-91-4	98.24%	500ug	$228.0	2022-04-27
eNovation Chemicals LLC	Y1243280-1mg	DERMASEPTIN PHYLLOMEDUSA SAUVAGII	136212-91-4	97%	1mg	$505	2024-06-06
LKT Labs	D1768-0.5 mg	Dermaseptin I	136212-91-4	≥96%	0.5 mg	$252.20	2023-07-11
MedChemExpress	HY-P0263-500μg	Dermaseptin	136212-91-4	98.77%	500μg	￥1600	2024-04-20
TargetMol Chemicals	TP1839-1 mg	Dermaseptin	136212-91-4	98%	1mg	￥ 3,000	2023-07-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D807939-1mg	Dermaseptin from phyllomedusa sauvagii	136212-91-4	≥97% (HPLC)	1mg	￥3,688.00	2022-10-10

Dermaseptin Suppliers

Go Top Peptide Biotech

Audited Supplier

(CAS:136212-91-4)

MR./MRS.:SHEN YONG GANG

Phone:13735575465

Email:Sales@gotopbio.com

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:136212-91-4)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

HE BEI GUAN LANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:136212-91-4)

MR./MRS.:WANG JING LI

Phone:19930508148

Email:1845681598@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:136212-91-4)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Hangzhou Taijia Biotech Co.,Ltd

Audited Supplier

(CAS:136212-91-4)

MR./MRS.:LAI JING LI

Phone:13336049365

Email:3007955256@qq.com

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10. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

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